Cas no 123834-57-1 (1,4-Benzenediol, 2,3-bis(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: 1,4-Benzenediol, 2,3-bis(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 123834-57-1
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 1215282
• PubChem ID: 371594
• Update Time: 2025-04-20

1,4-Benzenediol, 2,3-bis(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,3-bis(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2,3-bis(3,5-dimethylpyrazol-1-yl)benzene-1,4-diol
• CHEMBL1982589
• 123834-57-1
• DTXSID30327318
• NSC645988
• NSC-645988
• 2,3-Bis(3,5-dimethyl-1H-pyrazol-1-yl)-1,4-benzenediol
• NCI60_015801

• Inchi： 1S/C16H18N4O2/c1-9-7-11(3)19(17-9)15-13(21)5-6-14(22)16(15)20-12(4)8-10(2)18-20/h5-8,21-22H,1-4H3
• InChI Key： GXEOMTLNPFCXRA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1N1C(C)=CC(C)=N1)N1C(C)=CC(C)=N1)O

Computed Properties

• Exact Mass: 298.14314
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.1